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Introduction
Copeptin, the C-terminal portion of the precursor peptide preprovasopressin, is a reliable and

stable surrogate biomarker for arginine vasopressin (AVP).[1][2][3] Due to the inherent

instability and challenging pre-analytical requirements of AVP, direct measurement is often

unreliable for routine clinical and research use.[4][5] Copeptin is co-secreted in equimolar

amounts with AVP from the posterior pituitary gland and its stability in various sample types

makes it an ideal analyte for assessing AVP release in a range of physiological and

pathological states.[1][3][4] These application notes provide detailed protocols for sample

collection, handling, and analysis of copeptin.

Physiological Significance and Signaling Pathway
Copeptin levels in circulation mirror the release of AVP, a key hormone in regulating water

balance, vascular tone, and the endocrine stress response.[2][6] AVP exerts its effects by

binding to three main G-protein coupled receptors: V1a, V1b (or V3), and V2.[7][8] The binding

of AVP to V2 receptors in the kidney collecting ducts activates a cAMP-dependent pathway,

leading to the insertion of aquaporin-2 water channels into the apical membrane and
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subsequent water reabsorption.[7][9] The V1a receptors, primarily found on vascular smooth

muscle cells, mediate vasoconstriction through a calcium-dependent pathway.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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